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Compound of Interest

Compound Name: 5-Chloro-1-pentanol

Cat. No. B147386

An In-depth Technical Guide to the Physical Properties of 5-Chloro-1-pentanol

This guide provides a comprehensive overview of the core physical properties of 5-Chloro-1-
pentanol, tailored for researchers, scientists, and professionals in drug development. It
includes a summary of quantitative data, detailed experimental protocols for property
determination, and a logical workflow for physical property analysis.

Core Physical Properties

5-Chloro-1-pentanol is a colorless to pale yellow liquid at room temperature with a mild,
characteristic odor.[1][2] It is an important intermediate in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.[3][4][5] The molecule contains both a primary
alcohol functional group and a chloroalkane moiety, making it polar and reactive in nucleophilic
substitution reactions.[1]

Quantitative Data Summary

The following table summarizes the key physical properties of 5-Chloro-1-pentanol based on
available data.
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Property Value Source(s)

Molecular Formula CsH11CIO 311416171

Molecular Weight 122.59 g/mol [41051[8]

122.595 g/mol [3]

122.60 g/mol [6]07]

Appearance Colorlfass- to almost colorless O1110]
clear liquid

Boiling Point 182.8 °C at 760 mmHg [3]

99 °C at 18 mmHg [9][10]

107 °C at 10 torr [1]

102-103 °C at 8 mmHg [415]

Density 1.06 g/cm3 (at 20°C) [41[9][10]

1.021 g/cm? (3]

1.060 g/mL [11]

Refractive Index 1.45 (at 20°C) [9][10]

1.454 [11[3][41[5]

Solubility Slightly soluble in water [31141[5]

Sparingly soluble in DMSO

a:d Mzt::anol 13114

Flash Point 83 °C [9][10]

83.2°C [11(3]

Experimental Protocols

The following sections detail generalized methodologies for determining the key physical

properties of a liquid compound such as 5-Chloro-1-pentanol.
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Determination of Boiling Point (Micro Method)

This method is suitable when only a small volume of the sample is available.[12]
Apparatus:

o Small test tube (e.g., 150mm diameter)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Stirrer (optional)

Procedure:

Place approximately 0.5 mL of 5-Chloro-1-pentanol into the small test tube.[12]

 Invert the sealed capillary tube and place it inside the test tube with the open end submerged
in the liquid.

o Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the
liquid.

o Heat the apparatus gently and stir if possible.[12]

e Observe for a continuous stream of bubbles emerging from the open end of the capillary
tube.

e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid begins to enter the capillary tube.
Record this temperature.

Determination of Density
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The density of a liquid can be determined by accurately measuring its mass and volume.[13]
[14]

Apparatus:

e Pycnometer or a graduated cylinder
e Analytical balance

Procedure:

e Measure and record the mass of a clean, dry pycnometer or graduated cylinder.[13][14]

Fill the pycnometer or graduated cylinder with 5-Chloro-1-pentanol to a known volume.

Measure and record the combined mass of the container and the liquid.[13][14]

Calculate the mass of the liquid by subtracting the mass of the empty container from the
combined mass.[13][14]

Calculate the density using the formula: Density = Mass / Volume.[14]

Determination of Refractive Index

An Abbe refractometer is commonly used for measuring the refractive index of a liquid.[15]
Apparatus:

Abbe refractometer

Dropper

Solvent for cleaning (e.g., acetone or ethanol)

Soft tissue

Procedure:

o Ensure the prism of the refractometer is clean and dry.
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» Using a dropper, place a few drops of 5-Chloro-1-pentanol onto the surface of the prism.
[15]

o Close the prism and allow the liquid to spread evenly.

» Look through the eyepiece and adjust the focus until the crosshairs are sharp.

o Rotate the knob to bring the boundary line between the light and dark fields into view.

o Adjust the compensator to eliminate any color fringes and sharpen the boundary line.[15]
 Align the boundary line precisely with the center of the crosshairs.[15]

» Read the refractive index value from the scale.

o Clean the prism thoroughly with a suitable solvent and soft tissue after the measurement.[15]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a liquid sample.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b147386?utm_src=pdf-body
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.scribd.com/document/419814755/Refractive-Index-PROCEDURE-6-05
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Property Determination of a Liquid
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Caption: A logical workflow for the determination of key physical properties of a liquid chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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